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For Researchers, Scientists, and Drug Development Professionals

The synthesis of gold nanoparticles (AuNPs) is a cornerstone of nanoscience and

nanotechnology, with applications ranging from diagnostics and therapeutics to catalysis and

electronics. The properties of AuNPs are intrinsically linked to their size, shape, and surface

chemistry, which are determined by the synthesis method. Among the various chemical

reduction techniques, the use of sodium citrate (the Turkevich method) and sodium

borohydride are two of the most common and fundamental approaches. This guide provides an

objective comparison of these two methods, supported by experimental data, to aid

researchers in selecting the most appropriate synthesis strategy for their specific application.

Performance Comparison at a Glance
The choice between citrate and borohydride reduction hinges on the desired nanoparticle

characteristics. Citrate reduction is a well-established method that yields larger, highly stable

nanoparticles, while borohydride reduction is a more vigorous process that typically produces

smaller nanoparticles at a faster rate.
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Parameter
Citrate Reduction
(Turkevich Method)

Borohydride Reduction

Average Particle Size
10 - 150 nm (typically 10-20

nm)[1][2]
1 - 10 nm (typically < 10 nm)[3]

Particle Size (Example 1) 11.8 ± 0.2 nm 5.9 ± 0.27 nm

Particle Size (Example 2) 57 nm 41 nm

Reducing Agent Strength Mild[4] Strong[4][5]

Reaction Temperature Elevated (typically 90-100 °C)
Room temperature or ice-cold

(0 °C)

Reaction Time Slower (minutes to hours) Rapid (seconds to minutes)

Capping Agent
Citrate acts as both reducing

and capping agent[1]

Often requires a separate

capping/stabilizing agent (e.g.,

citrate, PVP)

Particle Stability
High, due to electrostatic

repulsion from citrate ions

Can be less stable without an

effective capping agent

Control over Size
Tunable by varying the citrate-

to-gold ratio[2]

Can be tuned by adjusting the

borohydride concentration[3]

Typical Morphology Spherical[1]

Generally spherical, but can be

less uniform depending on

conditions

Experimental Workflows and Methodologies
The following diagrams and protocols detail the distinct experimental procedures for gold
nanoparticle synthesis using citrate and borohydride reduction.

Experimental Workflow Comparison
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Caption: Comparative workflow of citrate and borohydride reduction for AuNP synthesis.

Detailed Experimental Protocols
Protocol 1: Citrate Reduction (Turkevich Method)
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This protocol is a widely used method for producing spherical gold nanoparticles, typically in

the 10-20 nm range.[1]

Materials:

Tetrachloroauric (III) acid (HAuCl₄) solution (1 mM)

Trisodium citrate (Na₃C₆H₅O₇) solution (1% w/v)

Deionized water

Glassware (e.g., round-bottom flask, condenser)

Heating mantle and magnetic stirrer

Procedure:

To a 250 mL round-bottom flask, add 100 mL of 1 mM HAuCl₄ solution.

Place the flask in a heating mantle on a magnetic stirrer and bring the solution to a rolling

boil while stirring. Attach a condenser to prevent evaporation.

Once boiling, quickly add 10 mL of 1% trisodium citrate solution to the vigorously stirred

HAuCl₄ solution.

Observe the color change of the solution, which indicates the formation of gold
nanoparticles. The solution will typically transition from a pale yellow to colorless, then to a

deep blue, and finally to a stable ruby red color.

Continue boiling and stirring for an additional 15-30 minutes after the final color change to

ensure the reaction is complete.

Remove the flask from the heat and allow it to cool to room temperature while continuing to

stir.

The resulting ruby red solution contains citrate-stabilized gold nanoparticles. Store the

colloidal solution at 4°C for long-term stability.
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Protocol 2: Aqueous Borohydride Reduction
This protocol utilizes the strong reducing agent sodium borohydride to produce smaller gold
nanoparticles, typically under 10 nm.

Materials:

Tetrachloroauric (III) acid (HAuCl₄) solution (1 mM)

Sodium borohydride (NaBH₄) solution (e.g., 10 mM), freshly prepared in an ice bath.

Trisodium citrate solution (e.g., 1% w/v) as a stabilizing agent.

Deionized water

Glassware (e.g., Erlenmeyer flask)

Magnetic stirrer and ice bath

Procedure:

In an Erlenmeyer flask, combine 100 mL of 1 mM HAuCl₄ solution and 1 mL of 1% trisodium

citrate solution (as a stabilizer).

Place the flask in an ice bath on a magnetic stirrer and stir vigorously for 15-20 minutes to

cool the solution to approximately 0-4°C.

While maintaining vigorous stirring, rapidly inject a freshly prepared, ice-cold solution of 10

mM sodium borohydride (e.g., 1-2 mL). The volume of NaBH₄ can be adjusted to control the

final particle size.[3]

A rapid color change from pale yellow to a brown or ruby red color will occur, indicating the

formation of gold nanoparticles.

Continue stirring the solution in the ice bath for at least 1-2 hours to ensure the complete

reduction and stabilization of the nanoparticles.
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The resulting solution contains gold nanoparticles. For long-term storage, keep the solution

at 4°C.

Mechanism of Reduction and Stabilization
Citrate Reduction: In the Turkevich method, trisodium citrate performs a dual role.[1] At

elevated temperatures, the citrate ions reduce Au³⁺ ions to Au⁰ atoms. As these atoms nucleate

and grow into nanoparticles, the citrate ions also adsorb onto the nanoparticle surface,

providing a negative charge that leads to electrostatic repulsion between particles, thus

preventing aggregation and ensuring colloidal stability.

Borohydride Reduction: Sodium borohydride is a much stronger reducing agent than citrate,

leading to a very rapid reduction of Au³⁺ to Au⁰.[5] This fast reaction rate results in the rapid

formation of a large number of small nuclei, which then grow into smaller nanoparticles

compared to the citrate method.[4] In many borohydride-based syntheses, a separate

stabilizing agent, such as citrate or a polymer like polyvinylpyrrolidone (PVP), is included in the

reaction mixture to cap the nanoparticles and prevent their aggregation.

Conclusion
Both citrate and borohydride reduction methods offer effective and reproducible pathways for

the synthesis of gold nanoparticles. The citrate (Turkevich) method is a simple, one-pot

synthesis that yields highly stable, larger nanoparticles (10-20 nm) and is ideal for applications

where this size range is desirable. The borohydride reduction method, on the other hand, is a

rapid, low-temperature process that produces smaller nanoparticles (<10 nm) and is suited for

applications requiring smaller particle sizes. The choice of method should be guided by the

specific requirements of the intended application, considering the trade-offs between particle

size, reaction speed, and the need for additional stabilizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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